Cas no 61441-03-0 ( )
structure
Product Name:
CAS No:61441-03-0
MF:C16H14O4
MW:270.279964923859
CID:954500
PubChem ID:329383
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-5H-benzo[d][2]benzoxepin-7-one
- 9,10-dimethoxy-7H-dibenzo[c,e]oxepin-5-one
- 9,10-Dimethoxydiphenid
- AC1L74MM
- NSC311732
- 61441-03-0
- NSC-311732
- DTXSID60317146
- 9,10-Dimethoxydibenzo[c,e]oxepin-5(7H)-one
-
-
- Inchi： 1S/C16H14O4/c1-18-14-7-10-9-20-16(17)12-6-4-3-5-11(12)13(10)8-15(14)19-2/h3-8H,9H2,1-2H3
- InChI Key： URZWJGSWUIAVKN-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C2C=C(C(=CC=2C1)OC)OC)=O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 3.04120
Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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